N-(2-phenoxyethyl)-3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(2-phenoxyethyl)-3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C17H19F3N4O3/c18-17(19,20)15-23-22-14(27-15)12-5-4-9-24(11-12)16(25)21-8-10-26-13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11H2,(H,21,25)
• InChI Key: QMDBAXWAQSGAIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCCOC2=CC=CC=C2)C3=NN=C(O3)C(F)(F)F
• Molecular Formula: C17H19F3N4O3
• Molecular Weight: 384.35 g/mol

Description

N-(2-phenoxyethyl)-3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H19F3N4O3 and its molecular weight is 384.359. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds derived from similar structures have been synthesized and evaluated for their antimicrobial activities. Novel compounds bearing piperazine carboxamides and (5-(substituted phenyl)-1,3,4-oxadiazol-2-yl) substitutions have shown moderate to good activities against tested Gram-positive, Gram-negative bacterial strains as well as fungal strains, highlighting the potential of such compounds in developing new antimicrobial agents (Jadhav et al., 2017).

Antiproliferative and Antitumor Activities

The discovery of a new chemical class of antiproliferative agents, 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, has been reported. These compounds act as tubulin inhibitors, demonstrating a potential for cancer treatment. The synthesis and biological activity profile studies indicate these compounds' efficacy in inhibiting cell proliferation, which could be relevant for research into treatments for various cancers (Krasavin et al., 2014).

Synthesis and Biological Evaluation of Derivatives

N-substituted derivatives of similar compounds have been synthesized and evaluated for their biological activities, including antibacterial effects. The structural elucidation and screening against bacterial strains suggest moderate to good activity, contributing to the ongoing search for new therapeutic options (Khalid et al., 2016).